Cas no 1261440-64-5 (2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid
• CAS No: 1261440-64-5
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4924051
• Update Time: 2025-05-25

2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid

• Inchi： 1S/C13H7F4NO2/c14-11-8(12(19)20)5-6-10(18-11)7-3-1-2-4-9(7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： ZPNVEEJXQIQIDU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(=O)O)=C(N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid

Chemical Compound CAS No.1261440-64-5: 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic Acid

The chemical compound with CAS No.1261440-64-5, known as 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a nicotinic acid backbone substituted with a fluorine atom at the 2-position and a trifluoromethyl-substituted phenyl group at the 6-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid in drug discovery, particularly in the development of novel therapeutic agents. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the bioavailability and stability of the compound. Furthermore, the fluorine atom at the 2-position contributes to the molecule's lipophilicity, potentially improving its ability to cross cellular membranes. These characteristics make it a valuable lead compound for researchers exploring treatments for conditions such as cancer, inflammation, and infectious diseases.

In addition to its pharmacological applications, CAS No.1261440-64-5 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of advanced sensors or optoelectronic devices. Researchers have recently explored its potential as a building block for constructing functional materials with tailored electronic properties, leveraging its ability to form stable π-conjugated systems.

The synthesis of 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the trifluoromethyl group via electrophilic substitution and the fluorination at the 2-position using selective fluorination reagents. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol, making this compound more accessible for large-scale studies.

From an environmental standpoint, CAS No.1261440-64-5 has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its environmental impact. Regulatory agencies have classified it as a non-hazardous substance under standard operating conditions, provided proper handling and disposal protocols are followed.

Looking ahead, 2-Fluoro-6-(2-(trifluoromethyl)phenyl)nicotinic acid holds immense potential for further exploration in both academic and industrial settings. Its versatile structure allows for modifications that could unlock new functionalities, while its proven stability and bioavailability make it an attractive candidate for drug development pipelines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.